Cas no 31926-65-5 ( )
structure
Product Name:
CAS No:31926-65-5
MF:C12H8OS
MW:200.256321907043
CID:916672
PubChem ID:428638
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9H-benzo[f][2]benzothiol-4-one
- 4,9-Dihydronaphtho[2.3-c]thiophen-4-on
- 4,9-Dihydronaphtho< 2.3-c> thiophen-4-on
- AC1L8LWL
- NSC241146
- DTXSID40330292
- NSC-241146
- 31926-65-5
-
-
- Inchi: 1S/C12H8OS/c13-12-10-4-2-1-3-8(10)5-9-6-14-7-11(9)12/h1-4,6-7H,5H2
- InChI Key: CFKSUNGEUQWVLF-UHFFFAOYSA-N
- SMILES: S1C=C2C(C3C=CC=CC=3CC2=C1)=O
Computed Properties
- Exact Mass: 200.02964
- Monoisotopic Mass: 200.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.317
- Boiling Point: 354.8°C at 760 mmHg
- Flash Point: 168.4°C
- Refractive Index: 1.671
- PSA: 17.07
- LogP: 2.88330
Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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